Cas no 953745-72-7 (7-Fluoro-4-methyl-2,3-dihydro-1h-indole)

• Product Name: 7-Fluoro-4-methyl-2,3-dihydro-1h-indole
• CAS No: 953745-72-7
• MF: C₉H₁₀FN
• MW: 151.180805683136
• CID: 5745789
• PubChem ID: 16784190
• Update Time: 2025-07-18

7-Fluoro-4-methyl-2,3-dihydro-1h-indole Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-4-methyl-2,3-dihydro-1H-indole
• 953745-72-7
• AKOS009133066
• EN300-1145514
• 1H-Indole, 7-fluoro-2,3-dihydro-4-methyl-
• 7-Fluoro-4-methyl-2,3-dihydro-1h-indole

• Inchi： 1S/C9H10FN/c1-6-2-3-8(10)9-7(6)4-5-11-9/h2-3,11H,4-5H2,1H3
• InChI Key： BPVICCKWTJLGCA-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C2=C1NCC2

Computed Properties

• Exact Mass: 151.079727485g/mol
• Monoisotopic Mass: 151.079727485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.119±0.06 g/cm3(Predicted)
• Boiling Point: 232.8±39.0 °C(Predicted)
• pka: 4.05±0.20(Predicted)

Additional information on 7-Fluoro-4-methyl-2,3-dihydro-1h-indole

Comprehensive Overview of 7-Fluoro-4-methyl-2,3-dihydro-1H-indole (CAS No. 953745-72-7): Properties, Applications, and Research Insights

7-Fluoro-4-methyl-2,3-dihydro-1H-indole (CAS No. 953745-72-7) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of a fluoro substituent at the 7-position and a methyl group at the 4-position on the dihydroindole scaffold enhances its bioactivity and metabolic stability, making it a valuable intermediate in drug discovery. Recent studies highlight its potential in modulating central nervous system (CNS) targets, aligning with the growing demand for neuroactive compounds in treating neurological disorders.

In the context of green chemistry and sustainable synthesis, researchers are exploring eco-friendly routes to produce 7-Fluoro-4-methyl-2,3-dihydro-1H-indole. This aligns with the industry's shift toward low-waste synthetic methods, a topic frequently searched in academic and industrial forums. The compound’s molecular weight (165.19 g/mol) and logP (predicted ~2.1) suggest favorable pharmacokinetic properties, further driving its adoption in medicinal chemistry projects. Computational studies, including docking simulations, reveal its affinity for serotonin and dopamine receptors, addressing popular queries about GPCR-targeted therapeutics.

The indole core of this compound is a privileged structure in drug design, often associated with bioavailability and target selectivity. Analogs of 7-Fluoro-4-methyl-2,3-dihydro-1H-indole have been investigated for their anti-inflammatory and antioxidant effects, resonating with current trends in precision medicine. Analytical techniques like HPLC and LC-MS are critical for purity assessment, a common concern among quality control professionals. Suppliers often emphasize ≥98% purity to meet stringent regulatory standards, a key search term for procurement specialists.

Beyond pharmaceuticals, 7-Fluoro-4-methyl-2,3-dihydro-1H-indole finds niche applications in material science, particularly in designing fluorescent probes for imaging. Its photostability under UV light makes it suitable for bioimaging studies, a hot topic in nanotechnology forums. Patent literature reveals its use in OLED materials, connecting it to the booming demand for energy-efficient displays. Researchers also explore its derivatization for catalysis, leveraging the electron-withdrawing effect of the fluorine atom.

Safety data sheets (SDS) for this compound emphasize standard lab precautions, avoiding classifications as a hazardous substance. This is crucial for compliance with REACH and OSHA guidelines, frequently searched by EHS managers. Storage recommendations (-20°C, desiccated) and solubility profiles (e.g., in DMSO or ethanol) are routinely queried in laboratory protocols. As synthetic methodologies evolve, microwave-assisted synthesis of such heterocycles gains traction, reducing reaction times—a priority for high-throughput screening.

In summary, 7-Fluoro-4-methyl-2,3-dihydro-1H-indole exemplifies the intersection of structural innovation and multidisciplinary utility. Its relevance to CNS drug development, sustainable synthesis, and advanced materials ensures continued interest across scientific communities. For researchers, staying updated on its SAR studies and scalable production methods remains essential to harness its full potential.